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Introduction: C4-ceramide (N-butanoyl-D-erythro-sphingosine) is a synthetic, cell-permeable
short-chain analog of endogenous ceramides. Its utility as a research tool lies in its ability to
mimic the biological effects of natural ceramides, which are key lipid second messengers
involved in a myriad of cellular processes. This technical guide provides a detailed overview of
the physicochemical properties of C4-ceramide, its role in critical signaling pathways, and
comprehensive experimental protocols for its application in cellular studies.

Physicochemical Properties of C4-Ceramide

A thorough understanding of the physicochemical properties of C4-ceramide is essential for its
effective use in experimental settings. These properties dictate its solubility, stability, and
cellular uptake. The key physicochemical data for C4-ceramide are summarized in the table
below.
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Property Value Reference
Molecular Formula C22H43NO3

Molecular Weight 369.58 g/mol

CAS Number 74713-58-9

Appearance White to off-white powder [1]

Melting Point 64-67 °C

- DMF: 20 mg/mL- DMSO: 20
Solubility mg/mL- Ethanol: 30 mg/mL-
PBS (pH 7.2): <50 pg/mL

Predicted logP 6.4 [1]

Storage Temperature -20°C

Signaling Pathways Modulated by C4-Ceramide

C4-ceramide has been demonstrated to be a potent modulator of several key cellular signaling
pathways, primarily those involved in cell fate decisions such as apoptosis, cell cycle arrest,
and autophagy.

C4-Ceramide-Induced Apoptosis

C4-ceramide is a well-established inducer of apoptosis, or programmed cell death, in a variety
of cell types. It can trigger both the intrinsic and extrinsic apoptotic pathways. A simplified
representation of the intrinsic pathway initiated by C4-ceramide is depicted below.
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C4-Ceramide induced apoptosis pathway.

C4-Ceramide and Cell Cycle Arrest
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In addition to inducing apoptosis, C4-ceramide can halt cell proliferation by inducing cell cycle
arrest, often at the GO/G1 phase.[2] This is typically achieved through the modulation of key
cell cycle regulatory proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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